Cas no 118197-42-5 (ethyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 118197-42-5
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 1207411
• PubChem ID: 13687029
• Update Time: 2025-04-20

ethyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-chloro-1-methyl-, ethyl ester
• ethyl 3-chloro-1-methylpyrazole-4-carboxylate
• ethyl 3-chloro-1-methyl-1H-pyrazole-4-carboxylate
• DTXSID20546753
• 3-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• Ethyl3-chloro-1-methyl-1H-pyrazole-4-carboxylate
• SCHEMBL7911428
• AT10391
• 118197-42-5
• KADJPZFGDNHJES-UHFFFAOYSA-N

• Inchi： 1S/C7H9ClN2O2/c1-3-12-7(11)5-4-10(2)9-6(5)8/h4H,3H2,1-2H3
• InChI Key： KADJPZFGDNHJES-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN(C)N=1

Computed Properties

• Exact Mass: 188.03537
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12